Cas no 54965-24-1 (Tamoxifen citrate)

Tamoxifen citrate Properties

Names and Identifiers

• Tamoxifen citrate
• (z)-2-[4-(1,2-diphenyl-1-butenyl)phenoxyl]-n,n-dimethyl-ethanamine-citrate
• 1-p-beta-dimethylaminoethoxyphenyl-trans-1,2-diphenylbut-1-ene citrate
• Tamoxiphen Citrate
• Tamoxifen citrate salt
• Tamoxifen (citrate)
• Tamoxifen citrate( ICI-46474,Nolvadex®, Novaldex®,Istubal®, Valodex®)
• TAMOXIFEN CITRATE(RG)
• Tamoxifen Citrate Tablets
• ICI46474
• ICI-46474
• Istubal
• Zitazonium
• ICI 46474 citrate
• Tamofen
• Nourytan
• Farmifeno
• Tamoxasta
• Oncotam
• Terimon
• Tafoxen
• Jenoxifen
• Zynoplex
• Tamoxifen Citrate (Nolvadex)
• Tamoplex
• Noxitem
• Ledertam
• Ginarsan
• Zemide
• Noltam
• Nolgen
• Emblon
• Genox
• Tamax
• Taxus
• Tamox-Puren
• 7FRV7310N6
• Z-Tamoxifen citrate
• NSC180973
• Tamoxifen citrate, 98%
• ICI 46474
• DSSTox_CID_1301
• DSSTox_RID_76068
• DSSTox_GSID_21301
• CCRI
• (Z)-Tamoxifen Citrate
• trans-Tamoxifen Citrate
• FQZYTYWMLGAPFJ-OQKDUQJOSA-N
• NCGC00024928-23
• TAMOXIFEN CITRATE [USP MONOGRAPH]
• HMS2232E08
• Tomaxasta
• EX-A5777
• NCGC00024928-02
• Caditam
• NCGC00261888-01
• Tamoxifen, citrate salt
• (Z)-2-(p-(1,2-Diphenyl-1-butenyl)phenoxy)-N,N-dimethylethylamine citrate (1:1)
• Nolvadex (TN)
• LP01203
• TAMOXIFEN CITRATE [USAN]
• NS00076420
• NSC757345
• Ethanamine,2-diphenyl-1-butenyl)phenoxy]-N,N-dimethyl-, (Z)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• (Z)-(2-(4-(1,2-Diphenylbut-1-enyl)phenoxy)ethyl)dimethylammonium dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate
• NCGC00016206-02
• SR-01000075523
• Tox21_202070
• T 9262
• NCGC00016206-06
• Kessar
• Tamoxifen Citrate,(S)
• DTXSID8021301
• Nolvadex (TN) (AstraZeneca)
• NCGC00016206-01
• Ethanamine, 2-(4-(1,2-diphenyl-1-butenyl)phenoxy)-N,N-dimethyl, (Z)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• GLXC-26314
• HY-13757
• TAMOXIFENI CITRAS [WHO-IP LATIN]
• NCGC00094450-02
• SPECTRUM1500557
• Tamoxifen citrate salt, >=99%
• HMS500M20
• 54965-24-1 (citrate)
• SW219368-1
• 54965-24-1
• (Z)-2-[4-(1,2-Diphenyl-1-butenyl)phenoxy]-N,N-dimethylethanamine citrate
• NCGC00016206-05
• CHEMBL786
• TAMOXIFEN CITRATE [JAN]
• HMS2095M14
• Tamoxifen citrate, European Pharmacopoeia (EP) Reference Standard
• HMS1921C13
• TAMOXIFEN CITRATE [EP MONOGRAPH]
• Tox21_110938_1
• MLS001055370
• ICI 46,474
• Tamoxifen Z-isomer citrate
• {2-[4-(1,2-Diphenyl-1-buten-1-yl)phenoxy]ethyl}dimethylamine 2-hydroxy-1,2,3-propanetricarboxylate salt
• Tamoxifen citrate (JP17/USP)
• s1238
• NCGC00254000-01
• Tamoxifeni citras
• Lopac-T-9262
• Soltamox (TN)
• EU-0101203
• NSC-757345
• Tox21_300274
• BCP0726000223
• Tamoxifencitrate
• TAMOXIFEN CITRATE [VANDF]
• TAMOXIFEN CITRATE [MI]
• Tamoxifen citrate, United States Pharmacopeia (USP) Reference Standard
• -N,N-dimethylethanamine 2-
• Tamoxifen Citrate - CAS 54965-24-1
• NCGC00016206-04
• (Z)-1-(4-Dimethylaminoethoxyphenyl)-1,2-diphenyl-1-butene Citrate
• Tox21_110938
• (Z)-2-(4-(1,2-diphenylbut-1-enyl)phenoxy)
• HMS3263B08
• Nourytam
• HB0602
• SR-01000075523-1
• Ethanamine, 2-[4-(1,2-diphenyl-1-butenyl)phenoxy]-N,N-dimethyl-, (Z)-,2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• CCRIS 6718
• NCGC00094450-01
• TAMOXIFEN CITRATE [ORANGE BOOK]
• HMS1568M14
• (z)-2-(4-(1,2-diphenyl-1-butenyl)phenoxy)-n,n-dimethylethanamine,citrate
• I.C.I.46474 CITRATE
• 2-[4-[(Z)-1,2-diphenylbut-1-enyl]phenoxy]-N,N-dimethylethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid
• C32H37NO8
• HMS3712M14
• TAMOXIFEN CITRATE [WHO-IP]
• NCGC00016206-03
• EINECS 259-415-2
• Tamoxifen (Nolvadex)
• NCGC00094450-03
• T2510
• TAMOXIFEN CITRATE [MART.]
• HMS3675P04
• NCGC00259619-01
• SR-01000075523-3
• (Z)-2-(4-(1,2-diphenylbut-1-enyl)phenoxy)-N,N-dimethylethanamine 2-hydroxypropane-1,2,3-tricarboxylate
• DTXCID101301
• Tamofene
• Tamoxifen citrate [USAN:USP:JAN]
• Tox21_501203
• D00966
• SR-01000075523-5
• KS-5046
• A19582
• Pharmakon1600-01500557
• AKOS005111126
• 2-{4-[(1Z)-1,2-diphenylbut-1-en-1-yl]phenoxy}-N,N-dimethylethanamine 2-hydroxypropane-1,2,3-tricarboxylate (salt)
• Ethanamine, 2-(4-((1Z)-1,2-diphenyl-1-butenyl)phenoxy)-N,N-dimethyl-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• MLS002154210
• NCGC00094450-04
• TAMOXIFEN CITRATE [WHO-DD]
• SR-01000075523-10
• (Z)-2-[4-(1,2-Diphenyl-1-butenyl)phenoxy]-N,N-dimethyl-ethanamine cirtrate (1:1)
• NSC-180973
• HMS2092K17
• hydroxypropane-1,2,3-tricarboxylate
• UNII-7FRV7310N6
• SMR000677949
• SCHEMBL6365
• CS-1852
• Tamoxifen citrate for performance test, European Pharmacopoeia (EP) Reference Standard
• MFCD00058321
• (Z)-2-(4-(1,2-diphenylbut-1-en-1-yl)phenoxy)-N,N-dimethylethanamine 2-hydroxypropane-1,2,3-tricarboxylate
• Q27108378
• TAMOXIFEN CITRATE [USP-RS]
• Q-201776
• CCG-39629
• NCGC00024928-06
• SR-01000075523-6
• CAS-54965-24-1
• Prestwick_458
• s1972
• Tamoxifen citrate (JP18/USP)
• Tamoxifen (Citrate)
• Tamoxifen Citrate?
• +Expand

• MDL： MFCD00058321
• InChIKey： FQZYTYWMLGAPFJ-OQKDUQJOSA-N
• Inchi： 1S/C26H29NO.C6H8O7/c1-4-25(21-11-7-5-8-12-21)26(22-13-9-6-10-14-22)23-15-17-24(18-16-23)28-20-19-27(2)3;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-18H,4,19-20H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b26-25-;
• SMILES： O(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])/C(/C1C([H])=C([H])C([H])=C([H])C=1[H])=C(\C1C([H])=C([H])C([H])=C([H])C=1[H])/C([H])([H])C([H])([H])[H].O([H])C(C(=O)O[H])(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 563.251917g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 13
• Monoisotopic Mass: 563.251917g/mol
• Monoisotopic Mass: 563.251917g/mol
• Topological Polar Surface Area: 145Ų
• Heavy Atom Count: 41
• Complexity: 690
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.74760
• PSA: 144.60000
• Merck: 14,9048
• Water Partition Coefficient: Slightly soluble
• Boiling Point: No data available
• Melting Point: 140-144 ºC
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: methanol: soluble50mg/mL, clear, colorless
• Color/Form: White to off white powder
• Solubility: It is soluble in glacial acetic acid, soluble in methanol, slightly soluble in ethanol or acetone, very slightly soluble in chloroform, and almost insoluble in water
• Sensitiveness: Light Sensitive & Hygroscopic

Tamoxifen citrate Security Information

• Symbol: GHS07 GHS08
• RTECS：KH2387000
• WGK Germany：3
• Safety Term：S45;S53
• Safety Instruction： S53-S36/37/39-S45
• Risk Phrases：R22; R45
• Dangerous goods sign： T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H350,H360
• Warning Statement： P201,P308+P313
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R22;R45
• Signal Word：Danger
• Toxicity：LD50 in mice, rats (mg/kg): 200, 600 i.p.; 62.5, 62.5 i.v.; 3000-6000, 1200-2500 orally (Furr, Jordan)
• HazardClass：IRRITANT

Tamoxifen citrate Customs Data

• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%